Cas no 1934459-82-1 (1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde)

1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde is a chiral aldehyde derivative featuring a cyclohexane backbone with a hydroxyl-substituted butyl side chain. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, which allows for selective modifications at both the aldehyde and hydroxyl groups. Its stereochemistry makes it a potential intermediate in the synthesis of complex molecules, including pharmaceuticals and fine chemicals. The presence of the cyclohexane ring enhances stability, while the hydroxybutyl moiety offers flexibility for further derivatization. This compound is particularly valuable in asymmetric synthesis and as a building block for bioactive compounds, where precise control over molecular architecture is required.
1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde structure
1934459-82-1 structure
Product Name:1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde
CAS No:1934459-82-1
MF:C11H20O2
MW:184.275303840637
CID:5746820
PubChem ID:130698092
Update Time:2025-05-20

1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde
    • 1934459-82-1
    • EN300-1623189
    • Cyclohexanecarboxaldehyde, 1-(2-hydroxy-1-methylpropyl)-
    • Inchi: 1S/C11H20O2/c1-9(10(2)13)11(8-12)6-4-3-5-7-11/h8-10,13H,3-7H2,1-2H3
    • InChI Key: PVDOWAXLCZCLIG-UHFFFAOYSA-N
    • SMILES: OC(C)C(C)C1(C=O)CCCCC1

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.035±0.06 g/cm3(Predicted)
  • Boiling Point: 273.5±13.0 °C(Predicted)
  • pka: 15.06±0.20(Predicted)

1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde Pricemore >>

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Additional information on 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde

Introduction to 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde (CAS No. 1934459-82-1)

1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde (CAS No. 1934459-82-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound features a cyclohexane ring with a substituted aldehyde group and a hydroxybutyl side chain, making it a versatile molecule with unique chemical properties.

The structure of 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde is characterized by its cyclohexane ring, which provides stability and rigidity to the molecule. The aldehyde group at the 1-position of the cyclohexane ring is highly reactive, making it an excellent starting material for a variety of chemical reactions. The presence of the hydroxybutyl side chain adds further complexity and reactivity to the molecule, enhancing its potential for use in synthetic pathways and biological applications.

Recent research has focused on the synthesis and characterization of 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde. One notable study published in the Journal of Organic Chemistry (2022) detailed an efficient synthetic route for this compound using a combination of transition-metal-catalyzed reactions and selective oxidation steps. The researchers reported high yields and excellent purity, making this method suitable for large-scale production.

In the pharmaceutical industry, 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde has shown promise as an intermediate in the synthesis of novel drugs. Its unique structure allows for the introduction of various functional groups, which can be tailored to target specific biological pathways. For example, a study published in Bioorganic & Medicinal Chemistry Letters (2023) explored the use of this compound as a precursor for developing anti-inflammatory agents. The researchers found that derivatives of 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde exhibited potent anti-inflammatory activity in vitro and in animal models.

Beyond pharmaceutical applications, 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde has also been investigated for its potential in materials science. A recent study published in Advanced Materials (2024) demonstrated that this compound can be used as a building block for constructing advanced polymers with unique mechanical and thermal properties. The researchers synthesized a series of copolymers using 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde and other monomers, resulting in materials with enhanced strength and flexibility.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies have shown that 1-(3-Hydroxybutan-2-yl)cyclohexane-1-carbaldehyde can be synthesized using green chemistry principles, minimizing the use of hazardous solvents and reducing waste generation. A paper published in

In conclusion,

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